2-(5-bromo-2-cyanophenyl)acetic acid
Description
2-(5-bromo-2-cyanophenyl)acetic acid is a chemical compound with the molecular weight of 240.06 . Its IUPAC name is (5-bromo-2-cyanophenyl)acetic acid . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of cyanoacetamides, which are considered one of the most important precursors for heterocyclic synthesis, can be carried out in several ways . The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives .Molecular Structure Analysis
The molecular formula of 2-(5-bromo-2-cyanophenyl)acetic acid is C9H6BrNO2 . The InChI code for the compound is 1S/C9H6BrNO2/c10-8-2-1-6(5-11)7(3-8)4-9(12)13/h1-3H,4H2,(H,12,13) .Chemical Reactions Analysis
Cyanoacetamide-N-derivatives are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .Physical And Chemical Properties Analysis
2-(5-bromo-2-cyanophenyl)acetic acid is a solid compound . .Scientific Research Applications
Suzuki–Miyaura Coupling
The compound can be used in the Suzuki–Miyaura (SM) coupling . This is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. The success of this method originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Protodeboronation of Pinacol Boronic Esters
The compound can be used in the protodeboronation of pinacol boronic esters . This is a valuable transformation that allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation .
Preparation of Tricyclic Compounds
2-(5-bromo-2-cyanophenyl)acetic acid is used in the preparation of tricyclic compounds . These compounds are used as ERK inhibitors for treating cancers and autoimmune diseases .
Bromination of Acetophenone Derivatives
The compound can be used in the bromination of various acetophenone derivatives . This process employs pyridine hydrobromide perbromide as the brominating agent, with a focus on exploring the effects of reaction time, reaction temperature, and dosage of the brominating agent .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-bromo-2-cyanophenyl)acetic acid involves the bromination of 2-cyanobenzoic acid followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "2-cyanobenzoic acid", "bromine", "acetic acid", "sodium hydroxide", "water" ], "Reaction": [ "Dissolve 2-cyanobenzoic acid in acetic acid and add bromine dropwise with stirring.", "Heat the reaction mixture to 60-70°C for 2-3 hours.", "Cool the reaction mixture and filter the precipitated product.", "Wash the product with water and dry it.", "Dissolve the product in sodium hydroxide solution and add carbon dioxide gas with stirring.", "Acidify the reaction mixture with hydrochloric acid and filter the precipitated product.", "Wash the product with water and dry it to obtain 2-(5-bromo-2-cyanophenyl)acetic acid." ] } | |
CAS RN |
55086-18-5 |
Product Name |
2-(5-bromo-2-cyanophenyl)acetic acid |
Molecular Formula |
C9H6BrNO2 |
Molecular Weight |
240.1 |
Purity |
95 |
Origin of Product |
United States |
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